Cas no 30992-74-6 (4,5-dihydroxycoumarin)

4,5-dihydroxycoumarin structure
4,5-dihydroxycoumarin structure
Product Name:4,5-dihydroxycoumarin
CAS No:30992-74-6
MF:C9H6O4
MW:178.14154291153
CID:916304
PubChem ID:54690194
Update Time:2025-04-19

4,5-dihydroxycoumarin Chemical and Physical Properties

Names and Identifiers

    • 4,5-dihydroxycoumarin
    • 4,5-dihydroxychromen-2-one
    • 4,5-dihydroxy-chromen-2-one
    • 4,5-Dihydroxy-cumarin
    • SCHEMBL5114485
    • 30992-74-6
    • 4,5-dihydroxy-2H-chromen-2-one
    • DTXSID40715843
    • 2,5-Dihydroxychromone
    • 4,5-Dihydroxy-2H-1-benzopyran-2-one
    • MDL: MFCD18450580
    • Inchi: 1S/C9H6O4/c10-5-2-1-3-7-9(5)6(11)4-8(12)13-7/h1-4,10-11H
    • InChI Key: SSCSOYWLYNIXMZ-UHFFFAOYSA-N
    • SMILES: O1C(C=C(C2C(=CC=CC1=2)O)O)=O

Computed Properties

  • Exact Mass: 178.02700
  • Monoisotopic Mass: 178.02660867g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 70.67000
  • LogP: 1.20420

4,5-dihydroxycoumarin Customs Data

  • HS CODE:2932209090
  • Customs Data:

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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